Cas no 2167506-69-4 (3-bromo-N,2-dimethylaniline)

• Product Name: 3-bromo-N,2-dimethylaniline
• CAS No: 2167506-69-4
• MF: C₇H₉BrN₂
• MW: 201.063760519028
• CID: 5838587
• PubChem ID: 133062710
• Update Time: 2024-01-01

3-bromo-N,2-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N,2-dimethylaniline
• 5-Bromo-N,4-dimethyl-3-pyridinamine
• 2167506-69-4
• SCHEMBL20519784
• AT12945
• 5-Bromo-N,4-dimethylpyridin-3-amine
• EN300-5236678

• Inchi： 1S/C7H9BrN2/c1-5-6(8)3-10-4-7(5)9-2/h3-4,9H,1-2H3
• InChI Key： UQAQFBSRXQCNRQ-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C(C)=C1NC

Computed Properties

• Exact Mass: 199.99491g/mol
• Monoisotopic Mass: 199.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.494±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 282.6±40.0 °C(Predicted)
• pka: 4.81±0.28(Predicted)